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Compound of Interest

2-(Bromomethyl)-4-fluoro-1-
Compound Name: ,
nitrobenzene

Cat. No.: B1278343

Essential Safety and Handling Guide for 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Bromomethyl)-4-fluoro-1-nitrobenzene in a laboratory setting.
It is intended for researchers, scientists, and professionals in drug development.

Chemical Identity:

Property Value

IUPAC Name 2-(bromomethyl)-4-fluoro-1-nitrobenzene

Toluene, a-bromo-2-fluoro-5-nitro- (8Cl); 2-
Synonyms Fluoro-5-nitrobenzyl bromide; 3-Bromomethyl-4-

fluoronitrobenzene[1]

CAS Number 82420-35-7([2]
Molecular Formula C7HsBrFNO2[2][3]
Molecular Weight 234.02 g/mol [2][4]

Hazard Identification and Classification
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This chemical is considered hazardous. The primary hazards are summarized below.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[5]
Acute Toxicity, Oral 4
[6]
H314: Causes severe skin
) ) o burns and eye damage[7] /
Skin Corrosion/Irritation 1A/2 ]
H315: Causes skin irritation[5]
[6]
Serious Eye Damage/Eye 179 H319: Causes serious eye

Irritation

irritation[5][6]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[5][6]

Signal Word: Danger or Warning[6][7]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling this

compound.
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles and face shield

Goggles must be tight-sealing.
A face shield should be worn
over goggles, especially when
handling larger quantities or
when there is a risk of
splashing.[8][9]

Skin Protection

Chemical-resistant gloves and

lab coat

Wear two pairs of chemical-
resistant gloves (inner and
outer).[10][11] A flame-
resistant lab coat is required.
[9] For significant exposure
risk, a chemical-resistant suit

may be necessary.[12]

Respiratory Protection

NIOSH-approved respirator

Use a full-face or half-mask
air-purifying respirator.[10]
Work should be conducted in a
chemical fume hood.[8][13] For
emergencies or high
concentrations, a self-
contained breathing apparatus
(SCBA) is required.[10][14]

Footwear

Closed-toe, chemical-resistant

shoes

Steel-toed boots are
recommended for handling
large quantities or in areas
with heavy equipment.[10][11]

Operational and Handling Protocol

Handling:

o Preparation: Read and understand the Safety Data Sheet (SDS) before starting any work.

Ensure that an eyewash station and safety shower are readily accessible.[8]
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e Engineering Controls: All handling of 2-(Bromomethyl)-4-fluoro-1-nitrobenzene must be
performed in a well-ventilated area, preferably within a certified chemical fume hood.[8][14]

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5][8] Do not breathe
dust, fumes, or vapors.[5][8] Prevent the formation of dust and aerosols.[5][13] Do not eat,
drink, or smoke in the handling area.[5][6] Wash hands thoroughly after handling.[5][6][8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][6][14]
The storage area should be locked up and accessible only to authorized personnel.[5][8][14]
Protect from direct sunlight and moisture.[7][8] Keep away from incompatible materials such
as strong oxidizing agents and strong acids.[6][8]

Emergency and First Aid Procedures

Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[518][14]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ] ] )
water for at least 15 minutes. Seek immediate

medical attention.[5][8][14]

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5][6][8]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5][8][14]
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Spill and Disposal Plan

Spill Response:

o Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation.

o Containment: Wear appropriate PPE. Prevent the spill from entering drains or waterways.[5]

o Clean-up: For solid spills, carefully sweep or shovel the material into a suitable, closed
container for disposal without creating dust.[5][8] For liquid spills, absorb with an inert
material (e.g., sand, vermiculite) and place in a sealed container.[7]

o Decontamination: Clean the spill area thoroughly.

Disposal:

o Dispose of the chemical and any contaminated materials as hazardous waste.[6][8][14]
o All disposal practices must comply with local, state, and federal regulations.

e Do not mix with other waste. Leave the chemical in its original container if possible.[14]

Workflow and Safety Logic

The following diagram illustrates the procedural workflow for safely handling 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene and the appropriate emergency responses.
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Safe Handling and Emergency Protocol for 2-(Bromomethyl)-4-fluoro-1-nitrobenzene

Start: Prepare to Handle Chemical

l

Wear Appropriate PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat
- Respirator

Handle in Chemical Fume Hood

After Use

Exposure Occurs

First Aid Response:
- Inhalation: Fresh Air
- Skin: Wash with Soap & Water
- Eyes: Rinse with Water
- Ingestion: Do NOT Induce Vomiting

Seek Immediate Medical Attention

Spill Response:
1. Evacuate & Ventilate
2. Contain Spill
3. Clean Up with Inert Material

Store in a Cool, Dry, Well-Ventilated Area

When Necessary

Dispose as Hazardous Waste

End of Procedure

Click to download full resolution via product page

Safe handling and emergency response workflow.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1278343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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